Cas no 68936-95-8 (D-Glucopyranoside,methyl,octadecanoate (2:3))

• Product Name: D-Glucopyranoside,methyl,octadecanoate (2:3)
• CAS No: 68936-95-8
• MF: C₂₅H₅₀O₈
• MW: 478.659709453583
• CID: 510810
• Update Time: 2025-08-04

D-Glucopyranoside,methyl,octadecanoate (2:3) Chemical and Physical Properties

Names and Identifiers

• (2R,3S,4S,5R)-2-(hydroxymethyl)-6-methoxyoxane-3,4,5-triol,octadecanoate
• METHYL GLUCOSE SESQUISTEARATE
• Methylglucosidesesquistearate
• D-Glucopyranoside,methyl,octadecanoate (2:3)
• EINECS 273-049-0
• D-Glucopyranoside,methyl,octadecanoate(2：3)
• METHYL GLUCOSIDE SESQUISTEARATE
• D-Glucopyranosid, Methyl-, Octadecanoat (2:3)
• Methyl D-glucopyranoside sesquistearate
• Glucate SS from Amerchol of Dow
• Methyl -D- pyran glucoside stearate

• Inchi： 1S/C18H36O2.C7H14O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-12-7-6(11)5(10)4(9)3(2-8)13-7/h2-17H2,1H3,(H,19,20);3-11H,2H2,1H3/t;3-,4-,5+,6-,7?/m.1/s1
• InChI Key： IIFBWSMAHOUHPB-VBCATWOOSA-N
• SMILES： C(CCCCCC(=O)O)CCCCCCCCCCC.C([C@@H]1[C@H]([C@H](O)[C@@H](O)C(OC)O1)O)O

Computed Properties

• Exact Mass: 1237.95000
• Monoisotopic Mass: 1237.949192
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 86
• Rotatable Bond Count: 49
• Complexity: 359
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 319

Experimental Properties

• Boiling Point: 359.4°C at 760 mmHg
• Flash Point: 162.4°C
• PSA: 319.15000
• LogP: 9.85880

Additional information on D-Glucopyranoside,methyl,octadecanoate (2:3)

Comprehensive Analysis of D-Glucopyranoside, methyl, octadecanoate (2:3) (CAS No. 68936-95-8): Properties, Applications, and Industry Trends

D-Glucopyranoside, methyl, octadecanoate (2:3) (CAS No. 68936-95-8) is a specialized glycolipid compound that has garnered significant attention in the cosmetic, pharmaceutical, and food industries due to its unique amphiphilic properties. This sugar ester is composed of a D-glucose moiety linked to a methyl stearate group, creating a molecule with both hydrophilic and lipophilic characteristics. Its molecular structure enables it to function as an effective emulsifier, stabilizer, and moisturizing agent, making it a versatile ingredient in formulations requiring biocompatibility and mildness.

The growing demand for natural-derived surfactants and green chemistry solutions has propelled research into compounds like D-Glucopyranoside, methyl, octadecanoate (2:3). Consumers increasingly prioritize clean-label ingredients and sustainable formulations, aligning with this compound’s biodegradability and low toxicity profile. In skincare, it enhances skin barrier function by improving moisture retention, a feature highly sought after in anti-aging and sensitive skin products. Additionally, its role in nanocarrier systems for drug delivery is being explored, leveraging its ability to solubilize hydrophobic actives.

From a technical perspective, CAS No. 68936-95-8 exhibits a HLB (Hydrophile-Lipophile Balance) value that positions it as an ideal candidate for oil-in-water emulsions. Its synthesis typically involves enzymatic or chemical esterification of D-glucose with methyl stearate, with optimization focusing on yield and purity. Analytical methods such as HPLC and mass spectrometry are employed to verify its structural integrity, ensuring compliance with ISO and COSMOS standards for cosmetic applications.

Industry trends highlight the compound’s potential in vegan formulations and plant-based alternatives to synthetic emulsifiers like PEG derivatives. Recent studies also investigate its synergistic effects with ceramides and fatty acids in repairing transepidermal water loss (TEWL), addressing a common concern in dermatology-focused product development. Furthermore, its compatibility with UV filters expands its utility in sunscreen formulations, meeting the rising demand for broad-spectrum protection with minimal irritation.

In the food sector, D-Glucopyranoside, methyl, octadecanoate (2:3) is explored as a food-grade emulsifier for low-fat or protein-fortified products. Its ability to stabilize emulsions without altering taste or texture aligns with the clean-label movement. Regulatory approvals, including EFSA and FDA evaluations, are critical for its adoption, with ongoing research confirming its safety profile.

Future directions for CAS No. 68936-95-8 include innovations in biodegradable packaging materials and controlled-release agricultural formulations, capitalizing on its environmental sustainability. As industries pivot toward circular economy models, this compound’s renewable sourcing and multifunctionality position it as a key player in next-generation bio-based chemicals.